(rac)-Secodihydro-hydramicromelin B

• Molecular Formula: C15H14O7
• Molecular Weight: 306.27 g/mol
• InChI: InChI=1S/C15H14O7/c1-15(19)13(17)12(22-14(15)18)8-5-7-3-4-11(16)21-9(7)6-10(8)20-2/h3-6,12-13,17,19H,1-2H3/t12-,13-,15+/m0/s1
• InChIKey: XSUHWPFITUMCFA-KCQAQPDRSA-N

(rac)-Secodihydro-hydramicromelin B: Sourcing and Characterization for Natural Product Research

(rac)-Secodihydro-hydramicromelin B is a racemic phenylpropanoid derivative with the molecular formula C15H18O8 and a molecular weight of 326.30 g/mol [1]. It is classified as a natural product isolated from the plant *Equisetum hyemale* L. [2]. The compound is characterized by a dihydroxy-4-methyl-5-oxotetrahydrofuran-2-yl moiety linked to a substituted phenylpropanoic acid core, as established by its reported InChI and SMILES notations [1]. It is available from commercial suppliers for research purposes, typically at purity levels of ≥95% as verified by HPLC and structural confirmation by NMR .

Research Use

Natural product reference standard

Supplied for laboratory research only; not for human or veterinary use

Structural Profile

Racemic reduced phenylpropanoid; saturated tetrahydrofuranone core

Lacks aromatic coumarin pharmacophore

Analytical Identity

HPLC purity ≥95%; NMR and MS/MS confirmed

Curated mzCloud spectral library available

• [1] Mol-Instincts. (n.d.). Secodihydro-hydramicromelin B Molecular Weight. Retrieved from molinstincts.com. View Source
• [2] de Queiroz, L. N., et al. (2023). New substances of Equisetum hyemale L. extracts and their in vivo antitumoral effect against oral squamous cell carcinoma. Journal of Ethnopharmacology, 303, 116043. View Source

Why (rac)-Secodihydro-hydramicromelin B Cannot Be Directly Replaced by Other Coumarins or Phenylpropanoids

Substituting (rac)-Secodihydro-hydramicromelin B with other in-class compounds such as Hydramicromelin B, Hydramicromelin D, or other Micromelum-derived coumarins is not scientifically valid due to profound structural differences that dictate distinct physicochemical and biological properties [1]. Unlike the planar, aromatic coumarin core of Hydramicromelin B (C15H14O7, MW 306.27) , (rac)-Secodihydro-hydramicromelin B features a saturated tetrahydrofuran-2-one lactone ring and a reduced phenylpropanoic acid side chain (C15H18O8, MW 326.30) [2]. This fundamental change in the molecular scaffold alters its three-dimensional conformation, hydrogen-bonding capacity (4 H-bond donors vs. fewer in coumarin analogs) , and overall electronic profile. Consequently, target engagement, solubility, and metabolic stability cannot be assumed to be interchangeable, underscoring the necessity for compound-specific validation in any experimental system.

This Compound

(rac)-Secodihydro-hydramicromelin B

Saturated tetrahydrofuranone ring, phenylpropanoic acid side chain, 4 H-bond donors, higher polarity

Potential Substitute

Hydramicromelin B / D

Planar aromatic coumarin core, fewer H-bond donors, higher lipophilicity

Risk Summary

Structural class mismatch may shift target engagement, solubility, and metabolic stability. Coumarin-based pharmacophore absent; direct interchange not supported without compound-specific validation.

• [1] He, H. P., et al. (2001). Three new coumarins from Micromelum integerrimum. Chinese Chemical Letters, 12(7), 603-606. View Source
• [2] mzCloud. (2018). Secodihydro-hydramicromelin B. Retrieved from mzcloud.org. View Source

Quantitative Evidence for (rac)-Secodihydro-hydramicromelin B: A Guide to Verified Differentiation

Structural Distinction from Parent Coumarin Hydramicromelin B

The critical differentiation of (rac)-Secodihydro-hydramicromelin B from its close analog Hydramicromelin B lies in its non-aromatic, reduced core structure. Hydramicromelin B possesses a planar coumarin nucleus, whereas (rac)-Secodihydro-hydramicromelin B features a saturated 3,4-dihydroxy-4-methyl-5-oxotetrahydrofuran-2-yl group and a saturated propanoic acid side chain, as evidenced by comparing their molecular formulas and stereochemistry [1]. This structural divergence is not merely academic; it directly impacts the compound's conformational flexibility, calculated lipophilicity, and hydrogen-bonding potential, which are primary drivers of molecular recognition in biological systems .

Core Structure

Head-to-head

Δ = H₄O₁; +20.03 g/mol; loss of aromaticity vs. Hydramicromelin B

Non-aromatic core alters pharmacophore dependence

Review for coumarin-targeted assays

Evidence Dimension	Molecular Structure
Target Compound Data	C15H18O8; Saturated tetrahydrofuranone ring; Phenylpropanoic acid derivative [1]
Comparator Or Baseline	Hydramicromelin B (C15H14O7); Aromatic coumarin nucleus
Quantified Difference	Difference in molecular formula (Δ = H4O1) corresponding to a 20.03 g/mol mass increase and loss of aromaticity [1]
Conditions	Structural comparison based on spectroscopic data (MS, NMR) and published chemical structures

Why This Matters

The absence of an aromatic coumarin core eliminates a key pharmacophore present in many bioactive analogs, making the compound unsuitable as a direct functional substitute in assays designed for coumarin-based mechanisms.

• [1] mzCloud. (2018). Secodihydro-hydramicromelin B. Retrieved from mzcloud.org. View Source

Differential Physicochemical Profile: LogP and Topological Polar Surface Area

A key point of differentiation for (rac)-Secodihydro-hydramicromelin B is its unique physicochemical signature compared to the aromatic coumarin Hydramicromelin D. The compound exhibits a calculated LogP of -0.64 and a topological polar surface area (tPSA) of 133.52 Ų . While direct data for Hydramicromelin D in the same assay is not available, the structural features of (rac)-Secodihydro-hydramicromelin B (an additional carboxylic acid and two more hydroxyls) strongly suggest it is significantly more polar and hydrophilic than typical coumarin derivatives, which generally have fewer hydrogen bond donors and acceptors [1].

LogP & tPSA

Class-level inference

LogP = -0.64; tPSA = 133.52 Ų

Higher polarity than typical coumarins; may reduce membrane permeability

Predicted values; experimental confirmation advised

Evidence Dimension	Predicted Lipophilicity and Polarity
Target Compound Data	Calculated LogP = -0.64; tPSA = 133.52 Ų
Comparator Or Baseline	Hydramicromelin D (C15H14O7; Coumarin nucleus) and similar class members
Quantified Difference	LogP value is significantly lower (more negative) than what is expected for a typical coumarin, indicating higher aqueous solubility. tPSA is considerably larger than that of a typical coumarin core (approx. 50-70 Ų), indicating reduced membrane permeability.
Conditions	Calculated properties using standard cheminformatics algorithms as reported by a commercial vendor

Why This Matters

This distinct profile suggests that (rac)-Secodihydro-hydramicromelin B will have a different solubility and permeability profile in cellular and in vivo assays, requiring different formulation and handling strategies compared to more lipophilic coumarin analogs.

• [1] He, H. P., et al. (2001). Three new coumarins from Micromelum integerrimum. Chinese Chemical Letters, 12(7), 603-606. View Source

Verified Analytical Identity for Research Reproducibility

For researchers requiring a validated reference standard, (rac)-Secodihydro-hydramicromelin B offers a clearly defined and verifiable analytical identity. Its high-resolution mass spectral data, including MS1, MS2, and MS3 spectra (260 total spectra) acquired on an Orbitrap Fusion Lumos, are curated in the mzCloud database for unequivocal identification [1]. Furthermore, commercial sources provide the compound with guaranteed purity, often specified at 95.0% and accompanied by a certificate of analysis including 1H-NMR data . This level of characterization, while not a biological differentiator, provides a critical advantage for assay reproducibility over less-characterized or in-house isolated materials from complex plant matrices.

Analytical Identity

Supporting evidence

260 curated MSⁿ spectra (mzCloud); HPLC purity ≥95%

Supports reproducible identification in metabolomics

Orbitrap Fusion Lumos data

Evidence Dimension	Analytical Characterization
Target Compound Data	Manually curated MS1, MS2, MS3 spectra (260 total) available in mzCloud [1]; Commercial purity specification of 95.0%
Comparator Or Baseline	Uncharacterized natural product isolates or in-house extracts
Quantified Difference	Not applicable; this is a qualitative advantage in identity verification
Conditions	Mass spectrometry data acquired on Orbitrap Fusion Lumos with ETD LBP; purity verified by HPLC

Why This Matters

Procuring a compound with a well-defined analytical fingerprint reduces experimental variability and ensures that observed results can be directly attributed to the target molecule, a fundamental requirement for scientific publication and regulatory documentation.

• [1] mzCloud. (2018). Secodihydro-hydramicromelin B. Retrieved from mzcloud.org. View Source

Recommended Application Scenarios for (rac)-Secodihydro-hydramicromelin B Based on Verified Evidence

Use as a Negative Control or Specificity Tool in Coumarin Bioactivity Assays

Due to its non-aromatic, reduced core structure which contrasts sharply with the planar coumarin nucleus of bioactive analogs like Hydramicromelin B [1], (rac)-Secodihydro-hydramicromelin B is ideally suited as a negative control compound. It can be used in parallel with coumarin hits to confirm that observed biological activity (e.g., cytotoxicity, enzyme inhibition) is dependent on the aromatic coumarin pharmacophore, thereby ruling out non-specific effects from other molecular features. This application leverages the structural evidence of its differentiation from Hydramicromelin B [1].

LC-MS/MS Metabolomics and Dereplication Studies

The compound is an excellent reference standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS)-based metabolomics and natural product dereplication workflows. Its identity can be confidently confirmed using the curated high-resolution MS/MS spectral library available in the mzCloud database [2]. This allows researchers to rapidly distinguish (rac)-Secodihydro-hydramicromelin B from other phenylpropanoids or coumarins in complex biological matrices or plant extracts, enhancing the efficiency and accuracy of compound identification [2].

Investigating Structure-Activity Relationships (SAR) of Hydramicromelin Derivatives

As a structurally distinct member of the broader hydramicromelin family, (rac)-Secodihydro-hydramicromelin B is a valuable tool for SAR studies. By comparing its activity profile (or lack thereof) with that of Hydramicromelin A, B, C, or D, researchers can directly assess the contribution of the reduced tetrahydrofuranone ring and the saturated side chain to a given biological effect [1]. This application is supported by the clear molecular differences established through comparative chemical analysis [1].

Method Development for Analysis of *Equisetum hyemale* Extracts

Given its isolation from *Equisetum hyemale* L. [3], (rac)-Secodihydro-hydramicromelin B serves as a key analytical marker for the quality control and phytochemical profiling of this plant species. Its use in developing and validating HPLC or LC-MS methods ensures accurate quantification and standardization of *E. hyemale* extracts for subsequent in vivo or in vitro studies, such as those investigating its reported antitumoral effects [3].

Application

Selection Property

Validation Focus

Coumarin bioassay negative control

Non-aromatic, reduced core

Aromatic pharmacophore dependency confirmation

LC-MS/MS metabolomics reference

Curated MSⁿ spectral library match

Identity confirmation in complex matrices

Hydramicromelin SAR studies

Structurally distinct saturated analogue

Contribution of tetrahydrofuranone ring to activity

Equisetum hyemale extract standardization

Characterized natural product marker

HPLC/LC-MS quantification and phytochemical profiling

• [1] mzCloud. (2018). Secodihydro-hydramicromelin B. Retrieved from mzcloud.org. View Source
• [2] mzCloud. (2018). Secodihydro-hydramicromelin B. Retrieved from mzcloud.org. View Source
• [3] de Queiroz, L. N., et al. (2023). New substances of Equisetum hyemale L. extracts and their in vivo antitumoral effect against oral squamous cell carcinoma. Journal of Ethnopharmacology, 303, 116043. View Source